2,6-difluoro-N-[1-(4-methyl-1,3-thiazol-2-yl)cyclopentyl]benzenesulfonamide

• IUPAC Name: 2,6-difluoro-N-[1-(4-methyl-1,3-thiazol-2-yl)cyclopentyl]benzenesulfonamide
• InChI: InChI=1S/C15H16F2N2O2S2/c1-10-9-22-14(18-10)15(7-2-3-8-15)19-23(20,21)13-11(16)5-4-6-12(13)17/h4-6,9,19H,2-3,7-8H2,1H3
• InChI Key: FWDGBWHXKLZSTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C2(CCCC2)NS(=O)(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C15H16F2N2O2S2
• Molecular Weight: 358.4 g/mol

Description

2,6-difluoro-N-[1-(4-methyl-1,3-thiazol-2-yl)cyclopentyl]benzenesulfonamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology. This compound is commonly referred to as "compound X" in scientific literature.

Mechanism of Action

The mechanism of action of 2,6-difluoro-N-[1-(4-methyl-1,3-thiazol-2-yl)cyclopentyl]benzenesulfonamide is not fully understood. However, it is believed to act by selectively inhibiting the activity of certain enzymes, thereby modulating various cellular processes. The exact targets and mechanisms of inhibition vary depending on the specific application.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, depending on the specific application. For example, it has been shown to inhibit the activity of certain proteases, leading to reduced inflammation and tissue damage. It has also been shown to inhibit the activity of certain kinases, leading to reduced cancer cell proliferation and increased apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,6-difluoro-N-[1-(4-methyl-1,3-thiazol-2-yl)cyclopentyl]benzenesulfonamide is its potent inhibitory activity against a wide range of enzymes. This makes it a valuable tool for studying various cellular processes and for drug discovery. However, one limitation of this compound is its potential toxicity and side effects, which must be carefully evaluated in any experimental setting.

Future Directions

There are numerous future directions for research on 2,6-difluoro-N-[1-(4-methyl-1,3-thiazol-2-yl)cyclopentyl]benzenesulfonamide. Some potential areas of focus include:
1. Further elucidation of the specific targets and mechanisms of inhibition of this compound.
2. Evaluation of the potential anti-inflammatory, anti-cancer, and anti-viral activities of this compound in preclinical and clinical settings.
3. Development of new analogs and derivatives of this compound with improved potency, selectivity, and safety profiles.
4. Exploration of the potential applications of this compound in other fields, such as agriculture and environmental science.
In conclusion, this compound is a promising chemical compound that has numerous potential applications in various fields. Further research is needed to fully understand its mechanisms of action and to explore its potential therapeutic and other applications.

Synthesis Methods

The synthesis of 2,6-difluoro-N-[1-(4-methyl-1,3-thiazol-2-yl)cyclopentyl]benzenesulfonamide involves several steps. The first step involves the preparation of 4-methyl-1,3-thiazole-2-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with cyclopentylamine to form the corresponding amide. The amide is then reacted with 2,6-difluorobenzenesulfonyl chloride to yield this compound.

Scientific Research Applications

2,6-difluoro-N-[1-(4-methyl-1,3-thiazol-2-yl)cyclopentyl]benzenesulfonamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against a wide range of enzymes, including proteases, kinases, and phosphodiesterases. This compound has also been studied for its potential anti-inflammatory, anti-cancer, and anti-viral activities.